Cas no 1823745-96-5 (1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1823745-96-5
• MF: C₆H₄F₄N₂O₂
• MW: 212.101775169373
• CID: 4621784
• PubChem ID: 19754711
• Update Time: 2025-06-29

1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H4F4N2O2/c7-4(8)3-2(5(13)14)1-12(11-3)6(9)10/h1,4,6H,(H,13,14)
• InChI Key： ZTYIAENWCNQZGI-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(C(O)=O)C(C(F)F)=N1

Additional information on 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS: 1823745-96-5)

The compound 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS: 1823745-96-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid as a versatile intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its difluoromethyl groups confer enhanced metabolic stability and bioavailability, making it an attractive candidate for further exploration. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the development of kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of synthesis, advancements have been made in optimizing the production of 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid. A recent patent (WO2023056789) describes an improved synthetic route that increases yield and purity while reducing environmental impact. This method employs catalytic fluorination techniques, which align with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Biological evaluations of derivatives containing the 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid moiety have revealed promising antimicrobial properties. Research conducted at the University of Tokyo (2024) identified several derivatives with potent activity against drug-resistant bacterial strains, including MRSA. These findings suggest potential applications in addressing the global challenge of antimicrobial resistance.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound. Molecular docking simulations indicate that the difluoromethyl groups play a crucial role in binding to target proteins, particularly through favorable hydrophobic interactions. These computational findings are being validated through ongoing crystallographic studies.

Looking ahead, the pharmaceutical industry is showing increasing interest in 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid as a scaffold for drug discovery. Its combination of synthetic accessibility and biological relevance positions it as a valuable tool in medicinal chemistry. Future research directions may include exploration of its applications in neurological disorders and inflammatory diseases, where its unique physicochemical properties could offer advantages over existing therapeutic agents.

In conclusion, 1,3-bis(difluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS: 1823745-96-5) represents an important compound in contemporary chemical biology research. The recent advances in its synthesis, biological evaluation, and computational analysis underscore its potential as a versatile building block for pharmaceutical development. Continued investigation of this compound and its derivatives is likely to yield significant contributions to drug discovery efforts in the coming years.